Cas no 24086-35-9 (3-methyl-1-phenyl-1H-thieno2,3-cpyrazole)

• Product Name: 3-methyl-1-phenyl-1H-thieno2,3-cpyrazole
• CAS No: 24086-35-9
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• CID: 5165157
• PubChem ID: 5212704
• Update Time: 2025-05-23

3-methyl-1-phenyl-1H-thieno2,3-cpyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-c]pyrazole, 3-methyl-1-phenyl-
• 3-Methyl-1-phenyl-1h-thieno[2,3-c]pyrazole
• 3-methyl-1-phenyl-1H-thieno2,3-cpyrazole

• Inchi： 1S/C12H10N2S/c1-9-11-7-8-15-12(11)14(13-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： SYEOQTDIMFRJQI-UHFFFAOYSA-N
• SMILES： N1=C(C)C2C=CSC=2N1C1=CC=CC=C1

Additional information on 3-methyl-1-phenyl-1H-thieno2,3-cpyrazole

3-Methyl-1-Phenyl-1H-Thieno[2,3-C]Pyrazole (CAS No. 24086-35-9)

The compound 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole (CAS No. 24086-35-9) is a heterocyclic aromatic compound with a unique structure that combines a pyrazole ring fused to a thiophene moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

The molecular structure of 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole consists of a pyrazole ring (a five-membered ring containing two nitrogen atoms) fused to a thiophene ring (a five-membered ring containing one sulfur atom). The substitution pattern includes a methyl group at position 3 and a phenyl group at position 1, which significantly influences its electronic properties and reactivity. This substitution also enhances its ability to act as a ligand in coordination chemistry, making it a valuable component in the synthesis of metal complexes with potential catalytic applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole. One notable approach involves the cyclization of appropriately substituted amino thioesters under thermal or catalytic conditions. This method not only ensures high yields but also allows for precise control over the substitution pattern, which is critical for optimizing the compound's biological activity.

In terms of biological activity, 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole has been shown to exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress cyclooxygenase (COX) activity, making it a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its anticancer potential has been explored through in vitro assays, where it demonstrated selective cytotoxicity against various cancer cell lines.

The electronic properties of 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole make it an attractive candidate for applications in organic electronics. Its conjugated system facilitates efficient charge transport, which is essential for materials used in light-emitting diodes (LEDs) and organic photovoltaic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electronic performance while maintaining mechanical stability.

Another area where 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole has shown promise is in the field of metallopharmacology. Its ability to coordinate with transition metals such as copper and zinc has led to the development of metalloorganic complexes with potential applications as enzyme mimics or catalysts in organic synthesis. These complexes have been studied for their ability to facilitate oxidation reactions and other transformations that are critical in industrial processes.

In conclusion, 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole (CAS No. 24086-35